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Compound of Interest

Compound Name: D-Galactose-d2

Cat. No.: B12397584

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

procedures for D-Galactose-d2. It is intended for informational purposes for a professional
audience and is based on the safety data available for D-Galactose. No specific safety data
sheet (SDS) for D-Galactose-d2 was identified; therefore, it is assumed that the safety and
handling precautions are analogous to its non-deuterated counterpart. Users should always

consult the most current and specific Safety Data Sheet (SDS) provided by the supplier before

handling this chemical and adhere to all applicable institutional and governmental regulations.

Introduction

D-Galactose-d2 is a deuterated form of D-Galactose, a naturally occurring monosaccharide

and a C-4 epimer of glucose. In research and pharmaceutical development, isotopically labeled

compounds like D-Galactose-d2 are invaluable tools for tracing metabolic pathways,
elucidating reaction mechanisms, and as internal standards in quantitative analysis. While D-
Galactose is generally considered to have low toxicity, proper handling and awareness of its
properties are crucial for maintaining a safe laboratory environment. This guide synthesizes
available safety data, outlines handling procedures, and provides experimental context for its
application.

Hazard Identification and Classification
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D-Galactose is not classified as a hazardous substance according to most regulatory
frameworks, including the Globally Harmonized System (GHS) of Classification and Labelling
of Chemicals.[1][2][3] However, as with any chemical, it is not entirely without potential hazards.

Potential Health Effects:

Eye Contact: May cause mechanical irritation.[4]

Skin Contact: May cause mild skin irritation.[4][5] Low hazard for usual industrial handling.[4]

Inhalation: May cause respiratory tract irritation.[4][5] High concentrations of dust can lead to
pneumoconiosis, with breathlessness being a primary symptom.[6]

Ingestion: May cause gastrointestinal irritation with symptoms like nausea and vomiting.[4] It
is generally considered to have low toxicity upon ingestion in typical occupational settings.[4]

Physical and Chemical Hazards:
o Combustibility: D-Galactose is a combustible solid.[6]

» Dust Explosion: Fine dust dispersed in the air in sufficient concentrations can form an
explosive mixture with an ignition source.[7]

The following diagram illustrates the logical flow for identifying the potential hazards of D-
Galactose-d2.
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Caption: Hazard Identification Flowchart for D-Galactose-d2.

Physical and Chemical Properties

A summary of the key physical and chemical properties of D-Galactose is presented in the
table below. These values are expected to be very similar for D-Galactose-d2.
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Property Value Reference
Molecular Formula C6H1206 [1]
Molecular Weight 180.16 g/mol [1]
Appearance White crystalline powder [6]

Odor Odorless to malt-like [6]1[8]
Melting Point 168-170 °C [4]
Solubility in Water 680 g/L at 25 °C [6]

5.0 - 7.0 (for a 180 g/L solution
PR at 25 °C) ]

. Stable under recommended
Stability . [11[5]
storage conditions

Safe Handling and Storage

Adherence to proper handling and storage protocols is paramount to ensure safety.
Engineering Controls:

e Use in a well-ventilated area.[7]

e Provide appropriate exhaust ventilation at places where dust is formed.[1][5]

» For handling large quantities, use of a fume hood is recommended.[7]

» Dust control equipment should be designed to prevent dust leakage and may require
explosion relief vents.[7]

o Emergency eye wash fountains and safety showers should be readily available.[7]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[1][4]
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o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[1][4]

o Respiratory Protection: For operations generating significant dust, a NIOSH-approved
respirator is recommended.[4]

General Hygiene Practices:

Avoid contact with eyes, skin, and clothing.[4]

Do not eat, drink, or smoke when handling the chemical.[7]

Wash hands thoroughly after handling.[4]

Keep away from food, beverages, and feed.[7]

Storage:

Store in a cool, dry, well-ventilated area.[4]

Keep containers tightly closed when not in use.[4]

Store away from incompatible materials such as strong oxidizing agents.[5][7]

The recommended storage temperature is between 15-25 °C.[2]

The following diagram outlines a safe handling workflow for D-Galactose-d2 in a laboratory
setting.
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Caption: Safe Handling Workflow for D-Galactose-d2.
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Accidental Release and First Aid Measures

Accidental Release:

o Minor Spills: For small spills, sweep up the solid material, avoiding dust generation, and
place it in a sealed container for disposal.[6] The spill area should then be cleaned.

o Major Spills: In the event of a large spill, evacuate the area and ensure adequate ventilation.
[6] Wear appropriate PPE, including respiratory protection.[6] Prevent the material from
entering drains or waterways.[6]

First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Seek medical attention if irritation persists.

[4]

o Skin Contact: Wash the affected area with soap and water.[4] Remove contaminated
clothing.[4]

 Inhalation: Move the exposed individual to fresh air.[7] If breathing is difficult, give oxygen.[7]
Seek medical attention if discomfort continues.[7]

¢ Ingestion: Rinse the mouth with water.[1] Do not induce vomiting.[7] Seek medical attention if
symptoms persist.[7]

Toxicological and Ecological Information
Toxicological Information:

» Acute Toxicity: No significant acute toxicological data has been identified in literature
searches.[6] The substance is not classified as acutely toxic.[2]

» Carcinogenicity: This substance is not listed as a carcinogen by IARC (International Agency
for Research on Cancer).[1][3]

» Other Toxicological Information: The chemical, physical, and toxicological properties have
not been thoroughly investigated.[1][5]
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Ecological Information:
o Persistence and Degradability: Expected to have low persistence in water and soil.[6]
e Bioaccumulation: Does not significantly accumulate in organisms.[2]

e Environmental Fate: Do not let the product enter drains or surface water.[1][3]

Experimental Protocol Example: Induction of an
Aging Model

D-Galactose is frequently used in animal studies to induce a state of accelerated senescence,
which serves as a model for aging research. The following is a generalized protocol based on
published studies.

Objective: To induce an accelerated aging phenotype in rodents using D-Galactose
administration.

Materials:

o D-Galactose

« Sterile saline solution (0.9% NacCl)

o Experimental animals (e.g., mice or rats)

e Syringes and needles for injection (if applicable)

o Standard laboratory animal housing and care facilities
Methodology:

e Animal Acclimatization: House animals in a controlled environment (temperature, humidity,
light/dark cycle) with ad libitum access to food and water for at least one week before the
experiment.

o Preparation of D-Galactose Solution: On each day of administration, prepare a fresh solution
of D-Galactose in sterile saline. A common concentration used is 100 mg/mL.[9]
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o Administration: Administer D-Galactose to the experimental group daily for a period of
several weeks (e.g., 6-8 weeks). A common dosage is in the range of 100-500 mg/kg of body
weight.[10] Administration can be via subcutaneous or intraperitoneal injection.[9] The control
group should receive an equivalent volume of the saline vehicle.

e Monitoring: Monitor the animals regularly for changes in body weight, general health, and
behavior.

o Endpoint Analysis: At the conclusion of the treatment period, various physiological and
biochemical markers of aging can be assessed. These may include cognitive function tests,
analysis of oxidative stress markers in tissues, and histological examination of organs.[10]
[11]

Conclusion

D-Galactose-d2 is a valuable tool in scientific research. While it is not classified as a
hazardous material, a thorough understanding of its properties and adherence to safe
laboratory practices are essential. This guide provides a framework for the safe handling,
storage, and use of D-Galactose-d2, emphasizing the importance of engineering controls,
appropriate personal protective equipment, and emergency preparedness. Researchers should
always consult the specific SDS provided by the manufacturer and follow all institutional safety
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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